Journal Name:Frontiers of Materials Science
Journal ISSN:2095-025X
IF:2.612
Journal Website:http://www.springer.com/materials/journal/11706
Year of Origin:0
Publisher:Higher Education Press
Number of Articles Per Year:41
Publishing Cycle:
OA or Not:Not
Jackfruit peel derived ZnCl2-impregnated activated carbon: Optimization, characterization, and application in dye removal
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-22 , DOI: 10.1007/s13399-023-04592-0
The research has aimed to demonstrate an optimization methodology to reliably obtain carbon by chemical activation method using Jackfruit peel powder (JPP) as the primal matter. Response surface methodology (RSM) assessed and optimized the synthesis process parameters. The studied input parameters were carbonization temperature, activation time, and impregnation ratio (ZnCl2:JPP), and the iodine adsorption value and yield percentage of the prepared activated carbon were the analyzed responses. Box-Behnken design approach was utilized to prepare models based on quadratic regression equations. The results proclaimed that activated carbon of yield 46.16% and iodine adsorption value of 1090.44 mg/g can be obtained at 89 min of activation time and an impregnation ratio of 0.74. The characterization of optimized activated carbon was done by SEM-EDX, FTIR, and XRD, followed by wielding as an adsorbent, which resulted in 97% removal of Remazol golden yellow, an anionic dye from the aqueous solution. Freundlich isotherm model and pseudo-second-order model represented the experimental data better. The synthesized carbon exhibited the potential to be utilized at least 5 times with higher removal efficiency.
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Recovery of Biobutanol from Aqueous Streams by Pervaporation Using Ionic Liquid Based Membranes
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-20 , DOI: 10.1007/s13399-023-04633-8
Butanol as a biofuel, can be produced by ABE (acetone-butanol-ethanol) fermentation. Pervaporation is a promising process, especially for the separation of biofuels from aqueous mixtures such as ABE mixtures which consists of 3:6:1 ratio of ABE solvents and water around 97%. In this study, ionic liquid-based membranes were developed for the recovery of butanol from aqueous mixtures. The active layer providing the selectivity was formed by using polydimethylsiloxane (PDMS) and 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([bmim][Tf2N]) ionic liquid (IL). Porous polyvinylidenefluoride (PVDF) and polytetrafluoroethylene (PTFE) films were used as the support layers. Two different types of membranes were prepared, in which IL was mixed into PDMS and cast as a thin film on the support layer, and IL was impregnated into the pores of the support layers. The effects of feed concentration and temperature on separation performance were investigated. In addition, the membranes were prepared with and without IL, and the effect of IL on membrane performance was investigated. In general, an increase in flux and selectivity values ​​was observed with the addition of IL in PDMS. Butanol selectivities in pervaporation experiments with different process parameters were found between 24.7 and 61.3 when PTFE support layer was used and between 22.5 and 48.6 when PVDF support layer was used. Especially with the use of IL in the membrane, the fluxes increased 2.5-5 times, resulting in a significant increase in fluxes. As a result, it has been shown that PDMS+IL/PVDF and PDMS+IL/PTFE membranes can be used for effective butanol recovery by pervaporation.
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Design and fabrication of biomass densification machine for teaching and research purposes
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-19 , DOI: 10.1007/s13399-023-04455-8
In developing nations, research output is limited due to factors like unreliable power supply and inadequate laboratory equipment. The high cost of purchasing completed laboratory equipment and the unavailability of accessories for imported equipment further contribute to this issue. A biomass densification machine was designed and constructed to address these challenges for teaching and research purposes. The machine was tested at five different compaction pressures (100, 200, 300, 400, and 500 kPa) using gelatinized cassava starch as a binder. The physical and mechanical characteristics of the produced fuel briquettes were investigated following ASTM standards and procedures reported in the literature. The results show that the physical and mechanical properties of the fuel briquettes increase with compaction pressure. The compressive strength, durability, and water resistance of the briquettes varied between 55 and 101 kN·m−2, 89–99%, and 20–120 min, respectively, while the compressed and relaxed densities range from 0.780 to 1.220 g·cm−3 and 0.670 to 0.990 g·cm−3, respectively. The machine performed satisfactorily because the briquettes’ characteristics were found to meet the specified ISO Standard (17225). The development of this machine will enable academic institutions, researchers, and students to harness the potential of biomass through the densification process without the challenges posed by imported equipment. The creation of the machine will also facilitate students’ hands-on learning. By providing an easily accessible and reliable platform, academic and research institutions can integrate biomass solid fuel production experiments into their curricula, fostering a thorough understanding of renewable energy solutions and supporting sustainable practices. Therefore, it can be recommended for teaching and research in developing nations. Incorporating an electronic component, such as a digital pressure gauge and electric hydraulic jack, is recommended for future research to enhance the performance.
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Molecular structure and bioactivities of 2, 4-Ditert butyl phenol extracted from Plumbago zeylanica, investigated using HPLC and NMR
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-18 , DOI: 10.1007/s13399-023-04514-0
The global potential of therapeutic plants in treating microbial illnesses is evident. This study focuses on the Plumbago zeylanica (P.zeylanica)plant and aims to isolate and investigate a bioactive compound with antifungal, antioxidant, and cancer-fighting properties. The compound identified as 2,4-Ditert butyl phenol (2,4-DTBP) was successfully extracted from P. zeylanica using Ethyl acetate and confirmed through GC–MS analysis. The antioxidant effects of 2,4-DTBP are well-known as it effectively suppresses oxidation, preventing material degradation and disintegration. Its ability to neutralize free radicals and reduce reactive oxygen species production makes it valuable in stabilizing various compounds. Notably, it enhances the durability and endurance of plastics, rubber, and polymers. The isolation and purification of 2,4-DTBP were accomplished using HPLC, and its structure was characterized as C14H22O through 1H NMR analysis. The fungicidal activity of 2,4-DTBP against Botrytis cinerea was proven through agar plate assay, and its cytotoxic activity was evaluated using MCF-7 cells (a breast carcinoma cell line) with an identified IC50 value of 5 μg/ml. This study provides insight into the medicinal properties of 2,4-DTPB and its effectiveness against cancer cells. Overall, further investigation and exploration of 2,4-DTBP's potential in cancer research would contribute to its potential application as a novel therapeutic agent in the future.
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Simultaneous posthydrolysis and liquid–liquid extraction: a SIMPLLE process to detoxify eucalyptus prehydrolysis liquor
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-24 , DOI: 10.1007/s13399-023-04570-6
The prehydrolysis liquor from the prehydrolysis Kraft process is rich in sugars and could thus serve as a sustainable feedstock for the production of various chemicals. However, its industrial utilization is impeded by the presence of fermentation inhibitors and extensive lignin precipitation, the latter receiving only little attention in the literature.In order to provide a feedstock suitable for biotechnological or chemical conversion, the prehydrolysis liquor from eucalyptus wood must be detoxified whilst preventing the precipitation of lignin. To increase the yield of monomeric sugars, acid posthydrolysis should be investigated.Various solvents and solvent mixtures were screened for the high temperature liquid–liquid extraction of isothermally separated prehydrolysis liquor. Their capability to prevent lignin precipitation and to extract fermentation inhibitors was assessed using mass balances and size-exclusion chromatography. Based on the solvent screening, a process for simultaneous posthydrolysis and liquid–liquid extraction of eucalyptus prehydrolysis liquor was proposed and investigated using statistic experimental design.Liquid–liquid extraction using aliphatic alcohols effectively prevents lignin precipitation, and the addition of 25% (w/w) tri-n-octylamine was found to increase the overall inhibitor extraction efficiency. The conditions for the simultaneous posthydrolysis were investigated using a Box-Behnken experimental design, allowing for a maximum monomeric sugar yield of 83.0% at a sugar purity of 91.6%.The simultaneous posthydrolysis and liquid-liquid extraction (SIMPLLE) process thus avoids industrial-level problems associated with lignin precipitation. It provides a carbohydrate-rich stream with low levels of fermentation inhibitors, enabling further conversion to value added products.
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Valorization of biorefinery residues for sustainable fertilizer production: a comprehensive review
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-24 , DOI: 10.1007/s13399-023-04639-2
The management of biowaste and agricultural solid waste is gaining attention due to rising landfill disposal costs and the need for locally available agricultural feedstocks. The biorefinery concept aims to achieve zero waste through valorizing residues as fertilizers. Despite containing NPK macronutrients, residues may not promote plant growth due to limited nutrient availability and phytotoxic compounds. The production of valuable organic, mineral-organic, or mineral fertilizers with confirmed agronomic properties as marketable biorefinery products remains understudied. This comprehensive review broadens our understanding of fertilizer production in biorefineries, which complements the energy (thermal, biogas, biodiesel) and chemical compounds (e.g., succinic acid, propanediol, protein concentrates) that are also generated within biorefineries. It is among the first reviews to investigate the importance of valorizing biorefinery residues as fertilizers, emphasizing methods leading to commercial products and the rationale behind this process. The findings confirm that directly applying unprocessed residues to the soil does not fully exploit their value as by-products. This study contributes to the practical analysis of barriers (legal, chemical, biological, technological) and opportunities (rising prices and reduced global availability of mineral fertilizers) related to fertilizer production in the biorefining process.
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Antifungal activity of myco-synthesized bimetallic ZnO-CuO nanoparticles against fungal plant pathogen Fusarium oxysporum
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-20 , DOI: 10.1007/s13399-023-04550-w
Fusarium species are considered one of the most destructing plant pathogens. In the current study, bimetallic zinc oxide-copper oxide nanoparticles (ZnO-CuO NPs) were myco-synthesized using Aspergillus fumigatus for controlling Fusarium oxysporum growth. Aspergillus fumigatus was isolated from soil and identified morphologically and genetically. The myco-synthesized ZnO-CuO NPs were characterized using UV-Vis, DLS, HR-TEM, SEM, and XRD analyses. HR-TEM characterization method indicated that, the biosynthesized bimetallic ZnO-CuO NPs appeared as semi-spherical with the average diameter specified as 54.18 ± 1.9 nm. The DLS method described the characteristic particle size diffusion and was calculated as 85.52 nm, 90.85 nm, and 92.85 nm for ZnO NPs, CuO NPs, and ZnO-CuO NPs, respectively. Additionally, the SEM image of ZnO-CuO NPs displays basic NP surface character and the exterior impression was apparent. The biosynthesized ZnO-CuO NPs were separated naturally as spherical particles connected within the fungal filtrate, which displays as illuminated NPs fused and capped with the fungal filtrate. Antifungal activity of bimetallic ZnO-CuO NPs was evaluated against F. oxysporum. Results revealed that bimetallic ZnO-CuO NPs exhibited promising antifungal activity toward F. oxysporum where inhibition zone at 1000 µg/ml was 22.8 ± 0.76 mm, and MIC was 125 µg/ml. Moreover, growth inhibition percentages of F. oxysporum at different concentrations of bimetallic ZnO-CuO NPs 1000, 500, 250, and 125 µg/ml were 88.9, 65.5, 41.1, and 8.9% respectively, where the highest inhibition was 88.9% at concentration 1000 µg/ml, while the lowest inhibition was 8.9% at concentration 125 µg/ml. In TEM ultrastructure results, the treated F. oxysporum with ZnO-CuO NPs, a clear destruction was found in all cell contents and disintegration of the cell wall as well as destruction of the plasma membrane. Also, the nucleus appeared as small size and damaged shape and the chromatin materials distributed with several dark stained bodies in cytoplasm. In conclusion, bimetallic ZnO-CuO NPs were successfully myco-synthesized using A. fumigatus, where it had promising antifungal activity against F. oxysporum.
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Characterization and utilization of Coriandrum sativum seeds and fibres for bioremediation
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-19 , DOI: 10.1007/s13399-023-04451-y
The current work aims to investigate if the fibres extracted from the seeds of Coriandrum sativum and Super Paramagnetic Iron Oxide Nanoparticles (SPIONs) coated fibres can be used as a low-cost bio-sorbent for the removal of dyes, antibiotics, and heavy metal from the aqueous medium. Moisture content, ash content, hemicellulose, cellulose, and lignin in the fibre have been determined, and the other characteristics were studied using Fourier Transform Infrared Spectroscopy, Scanning Electron Microscopy, Zeta Potential analysis, and X-ray Diffraction analysis. The seeds and their fibres were coated with Superparamagnetic Iron Oxide Nanoparticles (SPIONs), and characterization studies were carried out. Different adsorbents were discovered to effectively remove various adsorbates under ideal circumstances which were optimized. The removal of anionic and cationic dyes, heavy metal, and antibiotics via the process of adsorption by the extracted fibres and SPION-coated Coriandrum sativum fibres has been explored along with different isotherm models.
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Biosynthesis of titanium dioxide nanoparticles using probiotic bacterial strain, Lactobacillus rhamnosus, and evaluate of their biocompatibility and antifungal activity
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-26 , DOI: 10.1007/s13399-023-04587-x
AbstractThe main goal of the current study is to biosynthesize titanium dioxide nanoparticles (TiO2-NPs) using green approach to biocontrol of different fungal strains isolated from historical Description of Egypt book. Nineteen fungal strains were isolated from deteriorated parts and identified by the traditional and molecular methods as Aspergillus flavus (8-isolates), Aspergillus versicolor (2-isolates), Aspergillus ustus (4-isolates), Aspergillus chinensis (2-isolates), Penicillium citrinum (2-isolates), and Penicillium chrysogenum (1-isolate). These fungal strains showed high cellulase, amylase, pectinase, and gelatinase activities which have a significant role in biodeterioration. The biomass filtrate of probiotic strain, Lactobacillus rhamnosus, was used to fabricate TiO2-NPs which characterized by UV-Vis, FT-IR, XRD, TEM, SEM, EDX, DLS, and zeta potential. The obtained data showed the successful formation of spherical and anatase phase NPs with sizes of 3–7 nm and zeta potential values of – 19.9 and – 36.8 mV. The main components of as-formed nanomaterial were Ti and O with weight percentages of 55.91 and 46.25, respectively. The biocompatibility of synthesized TiO2-NPs was investigated toward two normal cell lines, WI38 and HFB4, which reveal the low toxicity at high concentrations (IC50 > 300 μg mL–1). Therefore, concentrations ≤ 300 μg mL–1 were used to biocontrol of isolated fungi. Data showed the promising activity of various concentrations (300, 200, and 100 μg mL–1) of TiO2-NPs to inhibit the growth of fungal strains with varied inhibition zones and dose-dependent manner. This study exhibited the efficacy of probiotic bacterial strains in the synthesis of TiO2-NPs that can be used to preserve historical books from fungal deterioration.Graphical Abstract
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Green extraction of dietary fiber concentrate from pearl millet bran and evaluation of its microstructural and functional properties
Frontiers of Materials Science ( IF 2.612 ) Pub Date: 2023-07-26 , DOI: 10.1007/s13399-023-04627-6
Pearl millet bran is an underutilized by-product of millet with great potential in the food processing industries due to its dietary profile. The dietary fiber extraction from pearl millet bran could be valued approach for utilization of waste with commercial feasibility at the industrial scale. To overcome the disadvantages of conventional techniques, green techniques like ultrasonication might be effective in terms of shorter duration of time and less consumption of solvent, increasing the extraction yield of dietary fiber. In present study, comparative analysis of different green techniques (enzyme-assisted extraction, ultrasound-assisted extraction, microwave-assisted extraction, ultrasound-assisted enzyme extraction, and microwave-assisted enzyme extraction) for extraction of dietary fiber concentrate from pearl millet bran was investigated and microstructural and functional properties using ultrasound-assisted enzymatic extraction were studied. The ultrasound treatment combined with enzymatic extraction at amplitude (35%), temperature (50 °C) and liquid to solid ratio (40:1) after treatment time (10 min) resulted the highest extraction yield (78.8 %, w/w) of total dietary fiber obtained from pearl millet bran. SEM images showed the significant effect of ultrasound-assisted enzymatic treatment on extracted dietary fiber. The dietary fiber from the pearl millet bran possesses good water holding capacity (4.04 g/g and 3.04 g/g) and oil holding capacity (5.33 g/g and 2.42 g/g). The results indicated that pearl millet bran contains a substantial amount of dietary fiber that could be utilized for the preparation of functional food products.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.10 23 Science Citation Index Expanded Not
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